(2,2-Diethoxyethyl)-(2,2,2-trifluoroethyl)amine

• Molecular Formula: C8H16F3NO2
• Molecular Weight: 215.21 g/mol
• IUPAC Name: N-(2,2-diethoxyethyl)-2,2,2-trifluoroethanamine
• InChI: InChI=1S/C8H16F3NO2/c1-3-13-7(14-4-2)5-12-6-8(9,10)11/h7,12H,3-6H2,1-2H3
• InChI Key: SVEYVYBUATYXRL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(CNCC(F)(F)F)OCC

Description

(2,2-Diethoxyethyl)-(2,2,2-trifluoroethyl)amine is a useful research compound. Its molecular formula is C8H16F3NO2 and its molecular weight is 215.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1 g (7.5 mmol) of 1-amino-2,2-diethoxyethane, 1.26 g (7.9 mmol) of trifluoroacetaldehyde ethyl hemiacetal and 1 pellet of NaOH in 15 ml of toluene was heated at 110° C. with a Dean-Stark trap for 3 hours. The mixture was heated at 125° C. for a further 3 hours. The reaction mixture was left to stand until it had cooled to room temperature and was concentrated in vacuo. The residue was diluted with 25 ml of methanol, and 1.13 g (30 mmol) of sodium borohydride were added. The reaction mixture was then heated to 70° C. and stirred overnight, concentrated in vacuo and partitioned between water and ethyl acetate. The organic phase was isolated, dried (MgSO4) and concentrated in vacuo. 740 mg of the desired amine were obtained as a clear oil.